Laughine

• Molecular Formula: C11H18BrN5O
• Molecular Weight: 316.2 g/mol
• IUPAC Name: 4-bromo-N-[5-(diaminomethylideneamino)pentyl]-1H-pyrrole-2-carboxamide
• InChI: InChI=1S/C11H18BrN5O/c12-8-6-9(17-7-8)10(18)15-4-2-1-3-5-16-11(13)14/h6-7,17H,1-5H2,(H,15,18)(H4,13,14,16)
• InChI Key: FSTPLIRWSWDKEQ-UHFFFAOYSA-N
• Canonical SMILES: C1=C(NC=C1Br)C(=O)NCCCCCN=C(N)N
• synonyms: laughine

Description

Laughine is a natural product found in Prosuberites laughlini with data available.

Scientific Research Applications

Discovery and Structure

• Discovery : Laughine, a bromopyrrole alkaloid, was isolated from the marine sponge Eurypon laughlini. Its discovery, alongside a cyclic peptide named dominicin, contributed to the understanding of marine bioactive compounds. The structures of these compounds were determined through spectroscopic analysis and chemical degradation (Williams et al., 2005).

Broader Scientific Perspectives

• Methodological Principles in Social Sciences : The role of humor and laughter in research methodologies within social sciences is gaining attention. While traditionally neglected or seen as trivial, there's a growing realization of the importance of humor in understanding human conditions and social interactions (Watson, 2015).

Ethical and Welfare Considerations in Animal Research

• Refinement in Laboratory Research : Refinement, one of the 3Rs (Replacement, Reduction, Refinement), focuses on improving animal welfare in scientific research. This approach emphasizes minimizing negative experiences and improving living conditions for laboratory animals (Jirkof, 2022).
• Historical and Current Applications of the 3Rs : The 3Rs principle, established by Russell and Burch in 1959, has gradually become a cornerstone in animal research. It provides a framework for humane animal experimentation, emphasizing the need for ethical and scientific considerations (Flecknell, 2002).

Implications in Various Research Fields

• Logic in Scientific Discovery : Understanding the logical processes in scientific research, including the implications of erroneous resolutions and ambiguities, is crucial. This perspective is essential for improving scientific methodologies and outcomes (Popper, 1977).
• Semantic Data Analysis in Bioinformatics : Advanced data mining and semantic analysis, as applied in bioinformatics, enhance knowledge discovery from diverse data sources. Techniques like semantic subgroup discovery and link discovery are integral to this process (Podpecan et al., 2011).